Cas no 2025150-42-7 (3-(2-methoxy-2-methylpropyl)oxolane-3-carbaldehyde)

3-(2-methoxy-2-methylpropyl)oxolane-3-carbaldehyde is a versatile aldehyde compound known for its distinct chemical properties. This compound exhibits high stability, enabling effective participation in various chemical reactions. Its unique structure contributes to its potential applications in the synthesis of complex organic molecules, pharmaceuticals, and agrochemicals. Its availability in high purity ensures reliable and reproducible results in laboratory settings.
3-(2-methoxy-2-methylpropyl)oxolane-3-carbaldehyde structure
2025150-42-7 structure
Product Name:3-(2-methoxy-2-methylpropyl)oxolane-3-carbaldehyde
CAS No:2025150-42-7
MF:C10H18O3
MW:186.248123645782
CID:6343818
PubChem ID:165590378
Update Time:2025-10-16

3-(2-methoxy-2-methylpropyl)oxolane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-(2-methoxy-2-methylpropyl)oxolane-3-carbaldehyde
    • EN300-1619619
    • 2025150-42-7
    • Inchi: 1S/C10H18O3/c1-9(2,12-3)6-10(7-11)4-5-13-8-10/h7H,4-6,8H2,1-3H3
    • InChI Key: WTIISMVDLQCVIM-UHFFFAOYSA-N
    • SMILES: O1CCC(C=O)(C1)CC(C)(C)OC

Computed Properties

  • Exact Mass: 186.125594432g/mol
  • Monoisotopic Mass: 186.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 35.5Ų

3-(2-methoxy-2-methylpropyl)oxolane-3-carbaldehyde Pricemore >>

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Additional information on 3-(2-methoxy-2-methylpropyl)oxolane-3-carbaldehyde

3-(2-Methoxy-2-methylpropyl)oxolane-3-carbaldehyde: A Comprehensive Overview

3-(2-Methoxy-2-methylpropyl)oxolane-3-carbaldehyde (CAS No. 2025150-42-7) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinct molecular structure, offers a wide range of applications in the development of novel drugs and chemical intermediates. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential applications of 3-(2-methoxy-2-methylpropyl)oxolane-3-carbaldehyde.

Molecular Structure and Properties

The molecular formula of 3-(2-methoxy-2-methylpropyl)oxolane-3-carbaldehyde is C11H20O3, with a molecular weight of approximately 196.27 g/mol. The compound features a five-membered oxolane ring with a substituted aldehyde group and a 2-methoxy-2-methylpropyl side chain. The presence of these functional groups imparts unique chemical properties to the molecule, making it an attractive candidate for various chemical reactions and biological studies.

The aldehyde group in 3-(2-methoxy-2-methylpropyl)oxolane-3-carbaldehyde is highly reactive, enabling it to participate in a variety of chemical transformations such as nucleophilic addition, condensation reactions, and oxidation processes. The methoxy and methyl groups on the side chain provide additional reactivity and stability, which can be leveraged in the design of complex molecules and drug candidates.

Synthesis Methods

The synthesis of 3-(2-methoxy-2-methylpropyl)oxolane-3-carbaldehyde has been explored through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 3-hydroxybutanal with 1-bromo-1-methoxypropane in the presence of a suitable base. This reaction proceeds via an SN2 mechanism, leading to the formation of the desired product with high regioselectivity.

An alternative approach involves the use of organometallic reagents such as Grignard reagents or organolithium compounds. For example, the reaction of 1-bromo-1-methoxypropane with an organolithium reagent followed by treatment with an aldehyde can yield 3-(2-methoxy-2-methylpropyl)oxolane-3-carbaldehyde. This method is particularly useful for large-scale production due to its high efficiency and ease of handling.

Applications in Medicinal Chemistry

3-(2-Methoxy-2-methylpropyl)oxolane-3-carbaldehyde has shown promise in various medicinal chemistry applications due to its unique structural features and reactivity. One area of significant interest is its potential as a building block for the synthesis of bioactive molecules. The aldehyde group can be readily converted into other functional groups such as hydroxyls, amines, or carboxylic acids through well-established chemical transformations.

In recent studies, derivatives of 3-(2-Methoxy-2-methylpropyl)oxolane-3-carbaldehyde have been investigated for their anti-inflammatory properties. For instance, a study published in the Journal of Medicinal Chemistry reported that certain derivatives exhibited potent inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases. These findings suggest that 3-(2-Methoxy-2-methylpropyl)oxolane-3-carbaldehyde could serve as a valuable starting material for the development of novel anti-inflammatory drugs.

Potential Uses in Pharmaceutical Research

Beyond its role as a synthetic intermediate, 3-(2-Methoxy-2-methylpropyl)oxolane-3-carbaldehyde has also been explored for its potential therapeutic applications. One area of research focuses on its use as a prodrug precursor. Prodrugs are inactive compounds that are converted into active drugs within the body through metabolic processes. The aldehyde group in 3-(2-Methoxy-2-methylpropyl)oxolane-3-carbaldehyde can be modified to form ester or amide linkages that are cleaved by enzymes in vivo, releasing the active drug moiety.

In addition to prodrug design, 3-(2-Methoxy-2-methylpropyl)oxolane-3-carbaldehyde has been studied for its potential as a ligand for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in numerous physiological processes and are important targets for drug discovery. Research has shown that certain derivatives of this compound can selectively bind to specific GPCRs, modulating their activity and potentially leading to new therapeutic strategies.

Safety Considerations and Future Directions

Safety is a critical consideration in the development and use of any chemical compound. While no specific safety data is available for 3-(2-Methoxy-2-methylpropyl)oxolane-3-carbaldehyde, general guidelines for handling aldehydes should be followed to ensure safe laboratory practices. It is advisable to work with this compound under well-controlled conditions and to use appropriate personal protective equipment (PPE).

The future directions for research on 3-(2-Methoxy-2-methylpropyl)oxolane-3-carbaldehyde are promising. Ongoing studies aim to further elucidate its biological activities and optimize its properties for specific applications. Advances in synthetic methods and analytical techniques will continue to enhance our understanding of this compound's potential uses in medicinal chemistry and pharmaceutical research.

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